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Compound of Interest

Compound Name: 3-Fluorophenylacetone

Cat. No.: B132418 Get Quote

Essential Safety and Handling Guide for 3-
Fluorophenylacetone
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Fluorophenylacetone.

Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental impact.

Hazard Identification and Summary
3-Fluorophenylacetone is a hazardous chemical that requires careful handling. The primary

hazards are summarized below.

Hazard Class GHS Hazard Statement

Flammable Liquids H225: Highly flammable liquid and vapor.[1][2]

Acute Toxicity (Oral) H302: Harmful if swallowed.[2][3]

Skin Corrosion/Irritation H315: Causes skin irritation.[3][4]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.[3][4]

Specific Target Organ Toxicity (Single Exposure) H336: May cause drowsiness or dizziness.[1][2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
Fluorophenylacetone to mitigate exposure risks.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Two pairs of

chemotherapy-grade gloves

should be worn if the risk of

splash is high.[5]

To prevent skin contact and

irritation.[3][4]

Eye/Face Protection

Safety goggles or chemical

safety glasses conforming to

EN166 (EU) or OSHA 29 CFR

1910.133 standards. A face

shield should be worn in

addition to goggles when there

is a significant splash hazard.

[6][7]

To protect eyes from splashes,

which can cause serious

irritation.[1][2][4]

Skin and Body Protection

A flame-resistant lab coat. For

larger quantities or procedures

with a high splash risk, a

chemical-resistant apron or

suit is recommended.[6][8]

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of volatile liquids

should be performed in a

certified chemical fume hood.

[3][6] If a fume hood is not

available or ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[5][6][9]

To prevent inhalation of

vapors, which can cause

respiratory irritation,

drowsiness, or dizziness.[3][4]
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Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.

Step-by-Step Handling Protocol
Preparation and Pre-Handling:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[6]

Assemble all necessary equipment and reagents before handling the chemical.

Confirm the availability of appropriate spill cleanup materials (inert absorbent like

vermiculite or sand).[6]

Donning PPE:

Put on the lab coat, ensuring it is fully buttoned.

Don safety goggles and a face shield if necessary.

Put on the first pair of gloves. If using two pairs, don the second pair over the first.

Chemical Handling:

Perform all manipulations of 3-Fluorophenylacetone inside the chemical fume hood to

minimize vapor inhalation.[3]

Use non-sparking tools and explosion-proof equipment due to the chemical's high

flammability.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Avoid contact with skin, eyes, and clothing.[6]

Keep the container tightly closed when not in use.[1][2][3]
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Post-Handling and Decontamination:

Decontaminate all equipment that has come into contact with the chemical.

Wipe down the work surface within the fume hood.

Wash hands and forearms thoroughly with soap and water after handling is complete.[1][3]

Doffing PPE:

Remove gloves using a technique that avoids skin contact with the contaminated exterior.

Remove the lab coat, followed by eye and face protection.

Wash hands again.

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[2][6] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][6] Remove contact lenses if present and

easy to do.[1][2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][6][10]

Spills: Evacuate the area and remove all ignition sources.[6][7] Ventilate the area. Wearing

full PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).[6]

Collect the material into a suitable, sealed container for disposal.

Disposal Plan
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Chemical waste must be managed responsibly to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection:

Collect all waste containing 3-Fluorophenylacetone, including contaminated

consumables (gloves, paper towels, absorbent material), in a designated, properly

labeled, and sealed hazardous waste container.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Fluorophenylacetone," and the associated hazards (Flammable, Irritant, Harmful).

Storage:

Store the waste container in a cool, dry, well-ventilated area designated for hazardous

waste, away from ignition sources and incompatible materials.[2][6] The storage area

should be secure and accessible only to authorized personnel.[1][2][3][10]

Disposal:

Dispose of the contents and container in accordance with all local, regional, and national

regulations.[1][2][3][10] This must be done through an approved and licensed waste

disposal company. Do not dispose of via drains or general trash.[3][7]

Workflow for Handling 3-Fluorophenylacetone
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Workflow: Safe Handling and Disposal of 3-Fluorophenylacetone

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Waste Management
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Caption: Workflow for the safe handling and disposal of 3-Fluorophenylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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